Cas no 2219380-07-9 (1-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-3-yl)bicyclo2.1.1hexane-5-carboxylic acid)

• Product Name: 1-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-3-yl)bicyclo2.1.1hexane-5-carboxylic acid
• CAS No: 2219380-07-9
• MF: C₂₇H₂₉NO₄
• MW: 431.52346777916
• CID: 6385994
• PubChem ID: 165821919
• Update Time: 2025-05-26

1-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-3-yl)bicyclo2.1.1hexane-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-3-yl)bicyclo2.1.1hexane-5-carboxylic acid
• EN300-1666797
• 2219380-07-9
• 1-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-3-yl)bicyclo[2.1.1]hexane-5-carboxylic acid

• Inchi： 1S/C27H29NO4/c29-25(30)24-17-11-12-27(24,14-17)18-6-5-13-28(15-18)26(31)32-16-23-21-9-3-1-7-19(21)20-8-2-4-10-22(20)23/h1-4,7-10,17-18,23-24H,5-6,11-16H2,(H,29,30)
• InChI Key： ZRDIWCUXBZWZBA-UHFFFAOYSA-N
• SMILES： OC(C1C2CCC1(C1CN(C(=O)OCC3C4C=CC=CC=4C4C=CC=CC3=4)CCC1)C2)=O

Computed Properties

• Exact Mass: 431.20965841g/mol
• Monoisotopic Mass: 431.20965841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 732
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-3-yl)bicyclo2.1.1hexane-5-carboxylic acid

Comprehensive Analysis of 1-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-3-yl)bicyclo[2.1.1]hexane-5-carboxylic acid (CAS No. 2219380-07-9)

The compound 1-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-3-yl)bicyclo[2.1.1]hexane-5-carboxylic acid (CAS No. 2219380-07-9) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structural features, including the bicyclo[2.1.1]hexane core and the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, make it a valuable intermediate in the synthesis of novel therapeutic agents. Researchers are particularly interested in its potential applications in peptide synthesis and small-molecule drug development, where the Fmoc group plays a critical role in protecting amine functionalities during solid-phase peptide synthesis (SPPS).

In recent years, the demand for Fmoc-protected amino acids and related derivatives has surged, driven by advancements in biotechnology and the growing focus on personalized medicine. The bicyclo[2.1.1]hexane moiety in this compound introduces a rigid, three-dimensional structure that can enhance the binding affinity and selectivity of drug candidates. This aligns with the current trend in pharmaceutical research to explore conformationally constrained scaffolds for improved drug efficacy and reduced off-target effects. As such, CAS No. 2219380-07-9 is increasingly being investigated for its potential in targeting GPCRs, enzymes, and other biologically relevant macromolecules.

From a synthetic chemistry perspective, the incorporation of the piperidin-3-yl group into the bicyclo[2.1.1]hexane framework offers a versatile handle for further functionalization. This flexibility is crucial for medicinal chemists who aim to optimize the pharmacokinetic and pharmacodynamic properties of lead compounds. The carboxylic acid functionality further enhances the compound's utility, enabling conjugation reactions or salt formation to improve solubility. These attributes make 1-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-3-yl)bicyclo[2.1.1]hexane-5-carboxylic acid a sought-after building block in fragment-based drug design and combinatorial chemistry.

The compound's relevance extends beyond traditional drug discovery. With the rise of AI-driven drug design and machine learning in chemistry, researchers are leveraging computational tools to predict the properties and interactions of such structurally complex molecules. Searches for "Fmoc-protected bicyclic compounds" and "CAS 2219380-07-9 applications" have spiked in scientific databases, reflecting the growing interest in this niche area. Additionally, the compound's potential role in PROTACs (Proteolysis Targeting Chimeras) and other targeted protein degradation strategies has sparked further exploration, as these modalities represent a frontier in modern therapeutics.

Quality control and characterization of CAS No. 2219380-07-9 are paramount, given its use in critical research applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure purity and confirm structural integrity. Suppliers and contract research organizations (CROs) often highlight these quality assurances in their product listings, catering to the stringent requirements of academic and industrial researchers. The compound's stability under various conditions is also a topic of interest, particularly for those working on long-term storage or scale-up synthesis projects.

In summary, 1-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-3-yl)bicyclo[2.1.1]hexane-5-carboxylic acid (CAS No. 2219380-07-9) represents a fascinating intersection of synthetic chemistry and drug discovery. Its structural complexity, combined with the versatility of the Fmoc group and the bicyclo[2.1.1]hexane scaffold, positions it as a valuable tool for researchers tackling some of the most challenging problems in modern medicine. As the scientific community continues to explore innovative therapeutic strategies, compounds like this will undoubtedly play a pivotal role in shaping the future of healthcare.